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The fundamental mechanism of action for HC-150, like all PROTACSs, revolves around the
formation of a ternary complex. This complex consists of the target Protein of Interest (POI),
the PROTAC molecule itself (HC-150), and an E3 ubiquitin ligase.

e Binding to Target and E3 Ligase: HC-150 possesses two distinct warheads connected by a
chemical linker. One warhead binds to the POI, and the other binds to an E3 ubiquitin ligase
(e.g., Cereblon (CRBN) or Von Hippel-Lindau (VHL)).

o Ternary Complex Formation: The simultaneous binding of HC-150 to both the POI and the
E3 ligase brings these two proteins into close proximity, forming a transient ternary complex
(POI-HC-150-E3 Ligase).

» Ubiquitination of the Target Protein: Once the ternary complex is formed, the E3 ligase
facilitates the transfer of ubiquitin (a small regulatory protein) from a ubiquitin-conjugating
enzyme (E2) to lysine residues on the surface of the POI. This process is repeated to form a
polyubiquitin chain.

» Proteasomal Degradation: The polyubiquitin chain acts as a recognition signal for the 26S
proteasome, the cell's primary protein degradation machinery. The proteasome recognizes,
unfolds, and degrades the polyubiquitinated POI into small peptides.

o Catalytic Cycle: After the POI is degraded, HC-150 is released and can bind to another POI
and E3 ligase, initiating another cycle of degradation. This catalytic nature allows
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substoichiometric amounts of the PROTAC to induce significant degradation of the target
protein.

Below is a diagram illustrating this catalytic cycle.
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¢ To cite this document: BenchChem. [Core Mechanism of Action: The PROTAC-Induced
Ternary Complex]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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